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Compound of Interest

Compound Name: DBtPF

Cat. No.: B8764969 Get Quote

An Essential Ligand for Modern Catalysis

This technical guide provides a comprehensive overview of 1,1'-Bis(di-tert-

butylphosphino)ferrocene, commonly abbreviated as dtbpf. It is intended for researchers,

scientists, and drug development professionals who utilize cross-coupling reactions and other

catalyzed chemical transformations in their work. This document details the molecular

characteristics, synthesis, and key applications of dtbpf, with a focus on its role in facilitating

challenging chemical syntheses.

Core Molecular Properties
1,1'-Bis(di-tert-butylphosphino)ferrocene is an organometallic compound featuring a ferrocene

backbone with bulky di-tert-butylphosphino groups attached to each cyclopentadienyl ring. This

structure imparts unique steric and electronic properties that are highly valuable in catalysis.
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Property Value

Molecular Formula C26H44FeP2

Molecular Weight 474.42 g/mol

Appearance
Dark yellow to dark orange or red crystalline

solid

Melting Point 73-75 °C

CAS Number 84680-95-5

Synthesis and Characterization
The synthesis and characterization of dtbpf and its metal complexes are crucial for ensuring its

quality and catalytic activity. Below are representative experimental protocols.

Experimental Protocol: Synthesis of [PdCl2(dtbpf)]
A common application of dtbpf is in the formation of palladium complexes, which are highly

active catalysts.

Objective: To synthesize the palladium complex [1,1′-Bis(di-tert-

butylphosphino)ferrocene]dichloropalladium(II).

Materials:

1,1'-Bis(di-tert-butylphosphino)ferrocene (dtbpf)

Sodium tetrachloropalladate(II) (Na2PdCl4)

Methyl-tetrahydrofuran (Me-THF)

Acetonitrile

Procedure:

Dissolve 1 equivalent of dtbpf in a mixture of Me-THF and a small amount of acetonitrile.
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Add 1 equivalent of Na2PdCl4 to the solution.

Heat the reaction mixture under microwave conditions at 140°C for 10 minutes.

A precipitate will form. Filter the solid product.

Wash the precipitate with water to remove any inorganic salts.

Dry the resulting red-brown solid to yield [PdCl2(dtbpf)].

Experimental Protocol: Characterization of dtbpf and its
Complexes
Objective: To confirm the identity and purity of synthesized dtbpf-containing compounds.

Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To characterize the protons on the ferrocene cyclopentadienyl rings and the tert-

butyl groups.

³¹P NMR: To identify the chemical environment of the phosphorus atoms, which is

indicative of ligand coordination to a metal center.

Elemental Analysis: To determine the percentage composition of Carbon, Hydrogen, and

other elements, confirming the empirical formula.

X-ray Crystallography: To determine the precise three-dimensional molecular structure of the

compound in its crystalline form.

Catalytic Applications and Workflows
The primary application of dtbpf is as a ligand in homogeneous catalysis, particularly for

palladium-catalyzed cross-coupling reactions. The bulky tert-butyl groups on the phosphine

ligands create a sterically hindered environment around the metal center, which can promote

reductive elimination and stabilize low-coordinate, catalytically active species.
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Below is a generalized workflow for a Suzuki-Miyaura cross-coupling reaction using a

palladium-dtbpf catalyst.

Reaction Setup Catalytic Reaction Work-up and Purification

Start
Combine Aryl Halide,
Boronic Acid, Base,

and Solvent

Degas Reaction Mixture
(e.g., N2 sparging) Add Pd-dtbpf Catalyst Heat Reaction Mixture

(e.g., 80-120 °C)
Monitor Reaction Progress

(TLC, GC-MS, LC-MS)
Quench Reaction
(e.g., add water)

Extract with
Organic Solvent

Dry Organic Layer
(e.g., Na2SO4) Concentrate in vacuo Purify by Column

Chromatography Characterize Final Product
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Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of Suzuki-Miyaura Coupling
While dtbpf is not directly involved in biological signaling pathways, it is central to the catalytic

"pathway" of many chemical reactions. The diagram below illustrates the key steps in a Suzuki-

Miyaura cross-coupling cycle where "L" represents the dtbpf ligand.
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Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

This guide provides foundational information on 1,1'-Bis(di-tert-butylphosphino)ferrocene

(dtbpf). For specific applications and advanced protocols, consulting the primary literature is

recommended. The unique properties of dtbpf continue to make it a valuable tool in the

synthesis of complex organic molecules, including those of pharmaceutical interest.

To cite this document: BenchChem. [In-Depth Technical Guide to 1,1'-Bis(di-tert-
butylphosphino)ferrocene (dtbpf)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8764969#dbtpf-molecular-weight-and-formula]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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